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Compound of Interest

Compound Name: Diallyl G

Cat. No.: B1670387

Diallyl disulfide (DADS) and diallyl trisulfide (DATS) are two of the primary organosulfur
compounds derived from garlic (Allium sativum). Both are produced upon the enzymatic
breakdown of allicin when garlic cloves are crushed or cut.[1] These compounds have garnered
significant attention within the scientific community for their wide range of biological activities,
including anticancer, antioxidant, and anti-inflammatory effects.[2][3][4] While structurally
similar, the presence of an additional sulfur atom in DATS often confers greater potency in
various biological assays.[5][6] This guide provides an objective comparison of their effects,
supported by experimental data and detailed methodologies, to assist researchers and drug
development professionals in their work.

Quantitative Comparison of Biological Activities

The following table summarizes the quantitative data from various studies, offering a direct
comparison of the efficacy of DADS and DATS in different experimental models. In general,
DATS exhibits greater potency, often demonstrating lower IC50 values for cytotoxicity in cancer
cell lines and more potent inhibition of inflammatory markers.
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production.
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ve neuropathic days and Nrf2
pain in rats levels.
Chronic Reduced pain
constriction- 20 and 40 and restored
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Signaling Pathways and Mechanisms of Action

DADS and DATS exert their biological effects by modulating a variety of intracellular signaling
pathways. While there is considerable overlap, the magnitude of their effects on these
pathways often differs.

Diallyl Disulfide (DADS)

DADS has been shown to induce cell cycle arrest, apoptosis, and inhibit inflammation and
oxidative stress through several key pathways.[2][16][17] A primary mechanism involves the
modulation of the NF-kB and MAPK signaling pathways.[10][18] DADS can also activate the
Nrf2 antioxidant response pathway, leading to the expression of protective enzymes.[2][12]
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1. Seed cells in
96-well plate

2. Treat with DADS/DATS
at various concentrations
3. Add MTS reagent
to each well
4. Incubate for 1-4 hours
at 37°C
5. Measure absorbance
at 490 nm

6. Calculate % viability
and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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